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Abstract

(2R,3R)-GSK973 is a highly potent and selective inhibitor of the second bromodomain (BD2) of
the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, BRD4, and
BRDT). This document provides detailed application notes on the selectivity profile of (2R,3R)-
GSK973 as determined by the BROMOscan™ platform. It includes quantitative binding data,
detailed experimental protocols for performing BROMOscan™ assays, and diagrams
illustrating the relevant signaling pathways and experimental workflows. This information is
intended for researchers, scientists, and drug development professionals investigating the
therapeutic potential of selective BET bromodomain inhibition.

Introduction

The BET family of proteins are key epigenetic readers that recognize acetylated lysine residues
on histones and other proteins, thereby regulating gene transcription.[1][2][3] Each BET protein
contains two tandem bromodomains, BD1 and BD2, which have distinct biological functions.[4]
[5] While pan-BET inhibitors have shown therapeutic promise, they are often associated with
toxicity.[3] The development of domain-selective inhibitors like (2R,3R)-GSK973, which
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specifically targets the BD2 domain, offers a promising strategy to separate therapeutic efficacy
from adverse effects.[3][5] The (2R,3R) stereocisomer is the active enantiomer of GSK973,
while its opposite enantiomer serves as a negative control, highlighting the stereospecificity of
the interaction.[1][3] This document details the selectivity of (2R,3R)-GSK973 across a panel of
bromodomains using the BROMOscan™ technology.

Data Presentation

The BROMOscan™ platform was utilized to determine the dissociation constants (Kd) and
selectivity of GSK973 for a wide range of bromodomains. The results demonstrate exceptional
selectivity for the BD2 domains of the BET family.

Table 1: BROMOscan™ Selectivity Profile of GSK973
(Active (2R,3R) Isomer)
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Target BROMOscan™ Kd Selectivity vs.
Bromodomain BROMOscan™ pKd (nM) BRD4(BD1) (fold)
BRD4 (BD2) 8.7 2 1260

BRD3 (BD2) 8.5 3 2000

BRD2 (BD2) 8.3 5[6] 1000

BRDT (BD2) 8.3 5 800

BRD4 (BD1) 5.6 2512 1

BRD3 (BD1) 5.2 6310 0.4

BRD2 (BD1) 53 5012 0.5

BRDT (BD1) 5.4 3981 0.6

TAF1 (BD2) 6.4 398 6.3

TAF1L (BD2) 5.7 1995 13

BRD9 5.7 1995 1.3

CECR2 5.5 3162 0.8

BAZ2A 55 3162 0.8

BAZ2B 51 7943 0.3

Data presented for GSK973, of which (2R,3R)-GSK973 is the active enantiomer. Data sourced
from multiple references.[6][7][8][9]

Table 2: TR-FRET Assay Data for GSK973
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Selectivity vs. BRD4(BD1)

Target Bromodomain TR-FRET pIC50

(fold)
BRD4 (BD2) 7.8 1600[8]
BRD3 (BD2) 7.8 2000
BRD2 (BD2) 75 1260
BRDT (BD2) 7.4 800
BRD4 (BD1) 4.6 1
BRD3 (BD1) 45 1.3
BRD2 (BD1) 4.4 1.6
BRDT (BD1) 4.5 1.3

Data presented for GSK973, of which (2R,3R)-GSK973 is the active enantiomer. Data sourced
from multiple references.[7][8][9]

Experimental Protocols
BROMOscan™ Competitive Binding Assay Protocol

The BROMOscan™ technology is a competition-based binding assay that quantitatively
measures the ability of a test compound to displace a ligand bound to a DNA-tagged
bromodomain.[10][11]

Materials:

DNA-tagged bromodomain of interest

Immobilized, proprietary ligand

Test compound ((2R,3R)-GSK973) dissolved in DMSO

Assay buffer

Wash buffer
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 Streptavidin-coated magnetic beads (or other solid support)
e gPCR reagents
Procedure:

o Compound Preparation: Prepare a serial dilution of (2R,3R)-GSK973 in DMSO. A typical
screening concentration might be 10 uM, with subsequent dilutions for Kd determination.

o Assay Plate Preparation: Add the DNA-tagged bromodomain, the immobilized ligand, and
the test compound to the wells of a microtiter plate. Include control wells with DMSO only (no
inhibitor) and wells with a known inhibitor as a positive control.

e Binding Reaction: Incubate the plate to allow the components to reach binding equilibrium.

o Capture: Add streptavidin-coated magnetic beads to capture the ligand-bromodomain
complexes.

e Washing: Wash the beads to remove unbound protein.
» Elution: Elute the captured bromodomain from the beads.

e Quantification: Quantify the amount of eluted, DNA-tagged bromodomain using qPCR.[10]
[11] The amount of captured bromodomain is inversely proportional to the binding affinity of
the test compound.

o Data Analysis: Calculate the percentage of bromodomain bound relative to the DMSO
control. For Kd determination, plot the percentage of bound bromodomain against the
logarithm of the compound concentration and fit the data to a sigmoidal dose-response
curve.

Visualizations
Signaling Pathway of BET BD2 Inhibition

Selective inhibition of BET BD2 domains has been shown to be particularly effective in
modulating the expression of genes induced by inflammatory stimuli, while having less impact
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on steady-state gene expression.[12][13] This suggests a key role for BD2 in the dynamic
regulation of gene transcription in response to cellular signals.

Extracellular Cell Membrane Cytoplasm

Click to download full resolution via product page
Caption: BET BD2 Inhibition Pathway.

BROMOscan™ Experimental Workflow

The following diagram illustrates the key steps in the BROMOscan™ competitive binding assay
used to determine the selectivity of compounds like (2R,3R)-GSK973.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7610820/
https://pubmed.ncbi.nlm.nih.gov/32193360/
https://www.benchchem.com/product/b12420607/docs?utm_src=pdf-body-img#application-notes-bromoscan-selectivity-profiling-of-2r-3r-gsk973
https://www.benchchem.com/product/b12420607/docs?utm_src=pdf-body#application-notes-bromoscan-selectivity-profiling-of-2r-3r-gsk973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

1. DNA-tagged Bromodomain
+ Immobilized Ligand

2. Add Test Compound
((2R,3R)-GSK973)

Assay

3. Competitive Binding
Equilibrium

4. Capture on Solid Support

5. Wash Unbound Protein

Analysis
Y

G. Elute Bound Bromodomair)
(7. Quantify by qPCR)
(8. Determine Kd / Selectivity)

Click to download full resolution via product page

Caption: BROMOscan™ Workflow.
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Conclusion

The data presented herein clearly demonstrates that (2R,3R)-GSK973 is a highly potent and
selective inhibitor of the BD2 domain of BET family proteins. Its exceptional selectivity, as
determined by BROMOscan™ and supported by TR-FRET assays, makes it an invaluable
chemical probe for elucidating the specific biological roles of the BD2 domain and a promising
lead compound for the development of novel therapeutics with an improved safety profile. The
provided protocols and diagrams serve as a comprehensive resource for researchers working
in the field of epigenetics and drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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